Cas no 1806313-03-0 (5-Fluoro-2-(trifluoromethoxy)benzyl chloride)

• Product Name: 5-Fluoro-2-(trifluoromethoxy)benzyl chloride
• CAS No: 1806313-03-0
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 4791947
• Update Time: 2023-08-17

5-Fluoro-2-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethoxy)benzyl chloride
• 2-(Chloromethyl)-4-fluoro-1-(trifluoromethoxy)benzene

• Inchi： 1S/C8H5ClF4O/c9-4-5-3-6(10)1-2-7(5)14-8(11,12)13/h1-3H,4H2
• InChI Key： MXXFUARUAYMQPT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2